N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine

• IUPAC Name: N-[[3-methoxy-2-[(4-methylphenyl)methoxy]phenyl]methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C17H19N5O2/c1-12-6-8-13(9-7-12)11-24-16-14(4-3-5-15(16)23-2)10-18-17-19-21-22-20-17/h3-9H,10-11H2,1-2H3,(H2,18,19,20,21,22)
• InChI Key: CQEFHNXAMYOZSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=CC=C2OC)CNC3=NNN=N3
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine, also known as MTB-TAZ, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Mechanism of Action

The exact mechanism of action of N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins that are essential for the growth and survival of bacterial or cancer cells. It may also act by disrupting the cell membrane or DNA of these cells.
Biochemical and Physiological Effects
Studies have shown that N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine has significant biochemical and physiological effects, including the inhibition of bacterial growth and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine is its broad-spectrum antimicrobial and anticancer activity, which makes it a promising candidate for the development of new drugs. However, its use in lab experiments may be limited by its relatively low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine, including the development of new synthetic methods to improve its solubility and bioavailability, the investigation of its mechanism of action at the molecular level, and the evaluation of its potential applications in the treatment of various diseases. Additionally, further studies are needed to determine the toxicity and safety profile of N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine in vivo, as well as its pharmacokinetic and pharmacodynamic properties.

Scientific Research Applications

N-{3-methoxy-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine has been studied for its potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. It has been shown to have antimicrobial and anticancer activity, making it a promising candidate for the development of new antibiotics and anticancer drugs.